Cas no 911799-71-8 (1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine
• CAS No: 911799-71-8
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5095360
• Update Time: 2025-06-08

1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 1-(4-chlorophenyl)- (9CI)
• 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C8H7ClN4/c9-6-1-3-7(4-2-6)13-8(10)11-5-12-13/h1-5H,(H2,10,11,12)
• InChI Key： RJLJUGQOAGQNAS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(N)=NC=N1

Additional information on 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine

Comprehensive Overview of 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine (CAS No. 911799-71-8): Properties, Applications, and Research Insights

The compound 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine (CAS No. 911799-71-8) is a specialized heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a 4-chlorophenyl group and an amine functional group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the chlorophenyl moiety enhances its lipophilicity, while the triazole-amine combination contributes to its versatility in molecular interactions.

Recent studies highlight the growing interest in 1,2,4-triazole derivatives as key intermediates for drug discovery, particularly in antimicrobial and antifungal applications. Researchers are actively exploring the structure-activity relationship (SAR) of this compound, with a focus on optimizing its efficacy against resistant pathogens. The CAS No. 911799-71-8 is frequently cited in patents related to novel therapeutic agents, underscoring its commercial relevance.

From a synthetic chemistry perspective, the preparation of 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine involves multi-step reactions, often starting from 4-chlorobenzonitrile or similar precursors. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with industry standards.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 911799-71-8 is not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicological profile remain active research areas. Sustainable synthesis methods, including green chemistry principles, are being investigated to align with global ESG (Environmental, Social, and Governance) trends.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools like molecular docking and QSAR modeling accelerate lead optimization. Public databases such as PubChem and ChEMBL provide curated datasets for researchers studying triazole-based pharmacophores. These resources address common queries about bioavailability, metabolic stability, and target selectivity—topics frequently searched by medicinal chemists.

The commercial landscape for 1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine reflects its niche yet expanding market. Suppliers emphasize GMP-grade production and custom synthesis services to meet diverse R&D demands. As interest grows in precision agriculture, derivatives of this compound are being evaluated for their potential in crop protection formulations, responding to searches for next-generation agrochemicals with improved environmental profiles.

Future directions may explore its utility in material science, particularly in designing functional polymers or coordination complexes for catalytic applications. The compound’s thermal stability and electron-rich structure make it a candidate for organic electronic materials, a field gaining traction in renewable energy technologies. Such interdisciplinary applications demonstrate how CAS 911799-71-8 bridges multiple scientific domains.